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Compound of Interest

Compound Name: Iotrex

Cat. No.: B1264771 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Iotrex, a brachytherapy solution containing the radionuclide Iodine-125 (I-125). These

procedural guidelines are intended for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of radioactive waste in a laboratory

setting. Adherence to these procedures is critical for minimizing radiation exposure and

ensuring compliance with regulatory standards.

Key Data for Iodine-125
A thorough understanding of the radioactive properties of Iodine-125 is fundamental to its safe

disposal. The following table summarizes the key quantitative data for I-125.
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Property Value Notes

Half-life ~59.4 - 60.1 days
The time required for the

radioactivity to reduce by 50%.

Primary Emissions Gamma rays, X-rays
Primarily emits low-energy

gamma and X-rays.

Decay-in-Storage Period ~600 days (10 half-lives)

Standard practice is to store

for at least 10 half-lives to

ensure radioactivity has

decayed to background levels.

Shielding Lead foil (thin)

Due to the low energy of

emissions, thin lead foil is an

effective shielding material.

Experimental Protocols: Step-by-Step Disposal
Procedures
The primary method for the disposal of Iotrex and I-125 contaminated waste is Decay-in-

Storage (DIS). This process involves storing the radioactive waste in a designated, shielded

area until the radioactivity has decayed to a level indistinguishable from background radiation.

Waste Segregation and Collection
Proper segregation of radioactive waste at the point of generation is crucial for safety and

efficient disposal.

Solid Waste:

Place all contaminated solid waste (e.g., gloves, absorbent pads, empty vials) into a

designated, clearly labeled radioactive waste container.

The container must be lined with a durable, tear-resistant plastic bag.

Never mix non-radioactive waste with radioactive waste.
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Liquid Waste:

Collect liquid Iotrex waste in a shatter-resistant, leak-proof container.

Do not dispose of liquid Iotrex directly down the drain.

For small volumes of liquid, it is recommended to absorb the liquid onto an absorbent

material (e.g., kitty litter or vermiculite) and dispose of it as solid waste.

Sharps Waste:

All needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-proof sharps container that is clearly labeled as "Radioactive Sharps."

Labeling and Record-Keeping
Accurate labeling and meticulous record-keeping are regulatory requirements and essential for

safety.

Container Labeling: All radioactive waste containers must be clearly labeled with:

The radiation symbol (trefoil).

The words "Caution, Radioactive Material."

The radionuclide (Iodine-125).

The estimated activity and the date it was added.

The name of the principal investigator or laboratory.

Radioactive Waste Log: Maintain a detailed logbook for all radioactive waste generated. The

log should include:

The date the waste was placed in the container.

The radionuclide and its estimated activity.

The type of waste (solid, liquid, sharps).
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The initials of the individual generating the waste.

The final disposal date after the decay period.

Storage for Decay
Store all I-125 waste containers in a designated and secured radioactive materials storage

area.

The storage area should be shielded, typically with lead bricks or other suitable materials, to

minimize radiation exposure to personnel.

The storage period for I-125 is a minimum of 10 half-lives, which is approximately 600 days.

Final Disposal
After the 600-day decay period, the waste must be surveyed with a radiation detection meter

(e.g., a Geiger counter) to ensure that its radioactivity is at background level.

Before surveying, remove or deface all radioactive material labels from the container.

If the survey confirms that the radioactivity is at background level, the waste can be disposed

of as regular, non-hazardous waste.

Record the final survey results and the date of disposal in the radioactive waste log.

If the radioactivity is still above background, the waste must be returned to storage for further

decay.

Mandatory Visualizations
The following diagrams illustrate the key logical relationships and workflows for the proper

disposal of Iotrex.
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Caption: Workflow for the proper disposal of Iotrex waste.
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Iodine-125 Decay Process

Initial I-125 Activity (A₀)

After 1 Half-Life
(~60 days)

Activity = A₀/2
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Decay

...
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(~600 days)

Activity ≈ A₀/1024

Activity at Background Level
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Caption: Radioactive decay pathway of Iodine-125 over time.

To cite this document: BenchChem. [Proper Disposal Procedures for Iotrex (containing
Iodine-125)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264771#iotrex-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1264771?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264771#iotrex-proper-disposal-procedures
https://www.benchchem.com/product/b1264771#iotrex-proper-disposal-procedures
https://www.benchchem.com/product/b1264771#iotrex-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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